Cas no 1396843-05-2 (N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide)

• Product Name: N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide
• CAS No: 1396843-05-2
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 6312921
• PubChem ID: 71787529
• Update Time: 2025-10-31

N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide
• VU0535148-1
• N'-(1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)oxamide
• F6190-0386
• 1396843-05-2
• AKOS024536437
• N1-(benzo[d][1,3]dioxol-5-yl)-N2-(3-cyclopropyl-3-hydroxypropyl)oxalamide

• Inchi： 1S/C15H18N2O5/c18-11(9-1-2-9)5-6-16-14(19)15(20)17-10-3-4-12-13(7-10)22-8-21-12/h3-4,7,9,11,18H,1-2,5-6,8H2,(H,16,19)(H,17,20)
• InChI Key： VYVFIYXKUAWNHS-UHFFFAOYSA-N
• SMILES： OC(CCNC(C(NC1C=CC2=C(C=1)OCO2)=O)=O)C1CC1

Computed Properties

• Exact Mass: 306.12157168g/mol
• Monoisotopic Mass: 306.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide

N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide: A Comprehensive Overview

N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide (CAS No. 1396843-05-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a benzodioxole ring and a cyclopropyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole ring is a common motif in many bioactive compounds, particularly those with central nervous system (CNS) activity. The presence of this ring in N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide suggests that it may have significant interactions with various receptors and enzymes in the CNS. Recent studies have explored the compound's potential as an anxiolytic and antidepressant agent, highlighting its ability to modulate serotonin and GABAergic systems.

The cyclopropyl group is another key structural feature of this compound. Cyclopropyl-containing molecules are known for their unique electronic and steric properties, which can influence the compound's pharmacokinetics and pharmacodynamics. In the context of N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide, the cyclopropyl group may enhance the compound's lipophilicity, thereby improving its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting neurological disorders.

The hydroxypropyl moiety in the compound's structure adds another layer of complexity. Hydroxyl groups can participate in hydrogen bonding, which can affect the compound's solubility and binding affinity to target proteins. This feature is particularly important for optimizing the drug's bioavailability and efficacy. Recent research has shown that compounds with hydroxyl groups can exhibit enhanced stability and reduced metabolic degradation, making them attractive candidates for drug development.

In terms of its biological activity, N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide has been studied for its potential as a neuroprotective agent. Preclinical studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in preventing or slowing down the progression of these conditions.

Furthermore, clinical trials are currently underway to evaluate the safety and efficacy of N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into the compound's pharmacokinetic profile and its potential as a novel therapeutic agent.

In addition to its potential therapeutic applications, N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide has also been studied for its synthetic accessibility. The compound can be synthesized through a series of well-established chemical reactions, making it feasible for large-scale production. This synthetic route involves the coupling of a benzodioxole derivative with a cyclopropyl alcohol using amide bond formation techniques. The efficiency and yield of this synthesis process are critical factors for its commercial viability.

The future prospects for N'-(2H-1,3-benzodioxol-5-yl)-N-(3-cyclopropyl-3-hydroxypropyl)ethanediamide are promising. Ongoing research continues to explore its mechanisms of action and potential applications in various disease states. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for neurological disorders and other conditions where current therapies are limited or ineffective.